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Compound of Interest

Compound Name: Formamidinium iodide

Cat. No.: B12059652

Essential Safety and Handling Guide for
Formamidinium lodide

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, operational, and disposal information for handling

Formamidinium iodide (FAI). Adherence to these procedures is paramount for ensuring
laboratory safety and maintaining experimental integrity.

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative properties of
Formamidinium iodide.
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Property Value Citations

Molecular Formula CHsIN2 [1112]

Molecular Weight 171.97 g/mol [11[2][3]
White to off-white crystalline

Appearance [2][3]
powder

Melting Point 242 °C (decomposes)

Soluble in water,
Dimethylformamide (DMF),

Solubility . . [4]
and Dimethyl sulfoxide
(DMSO)
Density No data available [3114]
Vapor Pressure No data available [4]

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)

A systematic approach to handling Formamidinium iodide is crucial to minimize exposure and
prevent contamination. The following workflow outlines the necessary steps from preparation to
disposal.

Experimental Workflow for Handling Formamidinium
lodide
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Caption: Logical workflow for the safe handling of Formamidinium iodide.
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Formamidinium iodide to prevent skin, eye,

and respiratory exposure.

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a

full-face shield

Protects against splashes and
airborne particles that can

cause severe eye irritation.

Hand Protection

Nitrile or other chemical-

resistant gloves

Prevents skin irritation upon

contact.

Body Protection

Lab coat or chemical-resistant

apron

Protects against spills and
contamination of personal

clothing.

Respiratory

Work in a well-ventilated area

or under a fume hood

Avoids inhalation of the
powder, which can cause

respiratory irritation.

Experimental Protocol: Preparation of a
Formamidinium lodide Solution

This protocol details the steps for preparing a solution of Formamidinium iodide in a

laboratory setting. This procedure should be performed inside a certified chemical fume hood.

Materials:

Spatula

Volumetric flask and cap

Weighing paper or boat

Formamidinium iodide (FAI) powder

Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSQO)
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e Magnetic stirrer and stir bar (optional)
e Pipettes
Procedure:
e Preparation:
o Ensure the chemical fume hood is operational and the sash is at the appropriate height.

o Don all required personal protective equipment (safety goggles, lab coat, and chemical-
resistant gloves).

o Clean and dry all glassware thoroughly.
e Weighing:
o Place a weighing paper or boat on an analytical balance and tare it.

o Carefully weigh the desired amount of Formamidinium iodide powder using a clean
spatula.

o Record the exact mass.
e Dissolution:
o Carefully transfer the weighed FAI powder into the volumetric flask.

o Add a portion of the chosen solvent (DMF or DMSO) to the flask, approximately half of the
final desired volume.

o Cap the flask and gently swirl to dissolve the powder. A magnetic stirrer can be used for
more efficient mixing.

o Once the solid is fully dissolved, add the solvent to the calibration mark on the volumetric
flask.

o Cap the flask and invert it several times to ensure the solution is homogeneous.
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o Storage:

o If the solution is not for immediate use, store it in a tightly sealed, clearly labeled container
in a cool, dark, and dry place, preferably under an inert atmosphere (e.g., in a glove box or
desiccator with nitrogen).

Disposal Plan

Proper disposal of Formamidinium iodide and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation:
e Solid Waste:

o Contaminated items such as gloves, weighing paper, and paper towels should be
collected in a designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste:

o Unused or waste solutions of Formamidinium iodide should be collected in a separate,
sealed, and clearly labeled hazardous waste container. Do not mix with other chemical
waste unless compatibility is confirmed.

Disposal Procedure:

» All waste must be disposed of through your institution's environmental health and safety
(EHS) office or a licensed hazardous waste disposal company.[5]

» Follow all local, state, and federal regulations for hazardous waste disposal.

¢ Never dispose of Formamidinium iodide down the drain.[5]

Emergency Procedures
Spill Cleanup:
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» Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area
of the spill.

e Ventilate: Ensure the area is well-ventilated. If the spill is large, restrict access to the area.
o PPE: Wear appropriate PPE, including respiratory protection if the powder is airborne.

o Containment: Cover the spill with an inert absorbent material (e.g., sand or vermiculite) to
prevent the powder from becoming airborne.

o Collection: Carefully sweep the absorbed material into a designated hazardous waste
container. Avoid creating dust.

o Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol) and then
with soap and water. Collect all cleaning materials as hazardous waste.

First Aid:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

o Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water. If irritation persists, seek medical attention.[5]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Formamidinium iodide | CH5IN2 | CID 89906651 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. Formamidinium iodide >99.99% | CAS 879643-71-7 [greatcellsolarmaterials.com]

« 3. americanelements.com [americanelements.com]

e 4. downloads.ossila.com [downloads.ossila.com]

e 5. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [Personal protective equipment for handling
Formamidinium iodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12059652#personal-protective-equipment-for-
handling-formamidinium-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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